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molecular formula C9H8ClNO B8294892 3-Hydroxy-2-(4-chlorophenyl)propanenitrile

3-Hydroxy-2-(4-chlorophenyl)propanenitrile

Cat. No. B8294892
M. Wt: 181.62 g/mol
InChI Key: BADYCUDCELBAKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07622504B2

Procedure details

Sodium carbonate (204 mg, 1.9 mmol) dissolved in water (1.2 mL) was added dropwise over 10 min to a vigorously stirred mixture of the above ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate (400 mg 1.59 mmol), 37% HCHO (131 μL 1.75 mmol) and methylene chloride (2 mL). After an additional 2 min, the mixture was diluted with ˜one mL each of water and methylene chloride and phase separated. Acidification of the aqueous phase and filtration of the precipitated solid recovered 68 mg (17%) of the starting material. The organic phase was washed twice with water, dried and stripped to give a colorless oil. Flash chromatography on 10 g of silica gel eluting with 5-50% ethyl acetate in hexane recovered 43 mg of a higher Rf product assumed to be 4-chloroatroponitrile, and 210 mg (75%) of the desired alcohol, Rf 0.09 (silica gel, ethyl acetate:hexane=1:4).
Name
Sodium carbonate
Quantity
204 mg
Type
reactant
Reaction Step One
Name
water
Quantity
1.2 mL
Type
solvent
Reaction Step One
Name
ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate
Quantity
400 mg
Type
reactant
Reaction Step Two
Name
HCHO
Quantity
131 μL
Type
reactant
Reaction Step Two
Name
methylene chloride
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
3-hydroxy-2-(4-chlorophenyl)propanenitrile

Identifiers

REACTION_CXSMILES
C(=O)([O-])[O-].[Na+].[Na+].[Cl:7][C:8]1[CH:13]=[CH:12][C:11]([CH:14]([C:22]#[N:23])[C:15](=[O:21])C(OCC)=O)=[CH:10][CH:9]=1.C=O>O.C(Cl)Cl>[OH:21][CH2:15][CH:14]([C:11]1[CH:10]=[CH:9][C:8]([Cl:7])=[CH:13][CH:12]=1)[C:22]#[N:23] |f:0.1.2|

Inputs

Step One
Name
Sodium carbonate
Quantity
204 mg
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
water
Quantity
1.2 mL
Type
solvent
Smiles
O
Step Two
Name
ethyl 3-(4-chlorophenyl)-3-cyano-2-oxopropanoate
Quantity
400 mg
Type
reactant
Smiles
ClC1=CC=C(C=C1)C(C(C(=O)OCC)=O)C#N
Name
HCHO
Quantity
131 μL
Type
reactant
Smiles
C=O
Name
methylene chloride
Quantity
2 mL
Type
solvent
Smiles
C(Cl)Cl
Step Three
Name
water
Quantity
1 mL
Type
solvent
Smiles
O
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
separated
FILTRATION
Type
FILTRATION
Details
Acidification of the aqueous phase and filtration of the precipitated solid
CUSTOM
Type
CUSTOM
Details
recovered 68 mg (17%) of the starting material
WASH
Type
WASH
Details
The organic phase was washed twice with water
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
to give a colorless oil
CUSTOM
Type
CUSTOM
Details
Flash chromatography on 10 g of silica gel eluting with 5-50% ethyl acetate in hexane recovered 43 mg of a higher Rf product

Outcomes

Product
Details
Reaction Time
 2 min
Name
3-hydroxy-2-(4-chlorophenyl)propanenitrile
Type
Smiles
OCC(C#N)C1=CC=C(C=C1)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.